Cas no 2228197-17-7 (2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol)
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol
- 2228197-17-7
- EN300-1907411
-
- Inchi: 1S/C10H14BrNO2/c1-10(6-12,14-2)8-4-3-7(11)5-9(8)13/h3-5,13H,6,12H2,1-2H3
- InChI Key: CQQZKVIVXOMODO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)O)C(C)(CN)OC
Computed Properties
- Exact Mass: 259.02079g/mol
- Monoisotopic Mass: 259.02079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.5Ų
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1907411-0.05g |
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol |
2228197-17-7 | 0.05g |
$1020.0 | 2023-09-18 | ||
| Enamine | EN300-1907411-0.1g |
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol |
2228197-17-7 | 0.1g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1907411-0.25g |
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol |
2228197-17-7 | 0.25g |
$1117.0 | 2023-09-18 | ||
| Enamine | EN300-1907411-0.5g |
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol |
2228197-17-7 | 0.5g |
$1165.0 | 2023-09-18 | ||
| Enamine | EN300-1907411-1.0g |
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol |
2228197-17-7 | 1g |
$1214.0 | 2023-06-01 | ||
| Enamine | EN300-1907411-2.5g |
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol |
2228197-17-7 | 2.5g |
$2379.0 | 2023-09-18 | ||
| Enamine | EN300-1907411-5.0g |
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol |
2228197-17-7 | 5g |
$3520.0 | 2023-06-01 | ||
| Enamine | EN300-1907411-10.0g |
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol |
2228197-17-7 | 10g |
$5221.0 | 2023-06-01 | ||
| Enamine | EN300-1907411-1g |
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol |
2228197-17-7 | 1g |
$1214.0 | 2023-09-18 | ||
| Enamine | EN300-1907411-5g |
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol |
2228197-17-7 | 5g |
$3520.0 | 2023-09-18 |
2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol
Research Brief on 2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol (CAS: 2228197-17-7) in Chemical Biology and Pharmaceutical Applications
The compound 2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol (CAS: 2228197-17-7) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. The presence of both amino and bromophenol functional groups in its structure makes it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of kinase inhibitors, demonstrating its importance in medicinal chemistry.
In terms of biological activity, preliminary investigations have shown that 2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol exhibits moderate inhibitory effects against certain cancer cell lines. The mechanism of action appears to involve interference with cellular signaling pathways, particularly those related to cell proliferation and apoptosis. These findings suggest potential applications in oncology drug development.
Structural optimization studies have explored various derivatives of this compound to enhance its pharmacological properties. Researchers have reported improved bioavailability and target specificity through strategic modifications of the methoxypropan-2-yl moiety. These advancements highlight the compound's potential as a scaffold for developing more potent therapeutic agents.
From a synthetic chemistry perspective, recent publications have described novel and efficient routes for the production of 2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol. These methods emphasize green chemistry principles, with improved yields and reduced environmental impact compared to traditional synthetic approaches.
The compound's physicochemical properties have been thoroughly characterized in recent studies. Its moderate solubility in aqueous solutions and good stability under physiological conditions make it particularly suitable for further pharmaceutical development. Computational modeling studies have provided valuable insights into its molecular interactions with biological targets.
Looking forward, researchers are investigating the potential of 2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol in combination therapies and as part of drug delivery systems. Its chemical structure allows for easy conjugation with various carriers, opening possibilities for targeted drug delivery applications in precision medicine.
In conclusion, the growing body of research on 2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol (CAS: 2228197-17-7) underscores its significance in contemporary chemical biology and pharmaceutical research. While further studies are needed to fully explore its therapeutic potential, current evidence positions this compound as a valuable tool for drug discovery and development efforts.
2228197-17-7 (2-(1-amino-2-methoxypropan-2-yl)-5-bromophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)